Cas no 1565459-87-1 (2-(Thiomorpholin-4-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(Thiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• CAS No: 1565459-87-1
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 6453957
• PubChem ID: 104217462
• Update Time: 2024-01-11

2-(Thiomorpholin-4-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)pyrimidine-5-carbaldehyde
• 1565459-87-1
• EN300-725635
• 2-(Thiomorpholin-4-yl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C9H11N3OS/c13-7-8-5-10-9(11-6-8)12-1-3-14-4-2-12/h5-7H,1-4H2
• InChI Key： WKAPGLRFDHDEMB-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=CC(C=O)=CN=2)CC1

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines